Cas no 844683-34-7 ((3-chloro-4-fluorophenyl)(4-chlorophenyl)methanol)

(3-Chloro-4-fluorophenyl)(4-chlorophenyl)methanol is a bisphenyl methanol derivative featuring chloro and fluoro substituents, which enhance its utility as an intermediate in organic synthesis. The presence of halogen groups at specific positions on the aromatic rings contributes to its reactivity in cross-coupling reactions and other transformations, making it valuable for pharmaceutical and agrochemical applications. Its well-defined structure allows for precise functionalization, enabling the synthesis of more complex molecules. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its dual halogenation pattern offers selectivity advantages in electrophilic and nucleophilic substitution reactions, supporting its role in the development of bioactive compounds.

(3-chloro-4-fluorophenyl)(4-chlorophenyl)methanol structure

844683-34-7 structure

Product Name:(3-chloro-4-fluorophenyl)(4-chlorophenyl)methanol

CAS No:844683-34-7

MF:C₁₃H₉Cl₂FO

MW:271.114365339279

CID:4659987

PubChem ID:2758103

Update Time:2025-06-07

(3-chloro-4-fluorophenyl)(4-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

- 3,4'-DICHLORO-4-FLUOROBENZHYDROL
- 3-Chloro-I+/--(4-chlorophenyl)-4-fluorobenzenemethanol
- JYUCCSXEMRMCPG-UHFFFAOYSA-N
- (3-chloro-4-fluorophenyl)-(4-chlorophenyl)methanol
- AKOS006195745
- SCHEMBL1347206
- DTXSID401223215
- 844683-34-7
- (3-chloro-4-fluorophenyl)(4-chlorophenyl)methanol
- MDL： MFCD06201281
- Inchi： 1S/C13H9Cl2FO/c14-10-4-1-8(2-5-10)13(17)9-3-6-12(16)11(15)7-9/h1-7,13,17H
- InChI Key： JYUCCSXEMRMCPG-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)Cl)O)F

Computed Properties

Exact Mass: 270.0014485g/mol
Monoisotopic Mass: 270.0014485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 20.2Å²

(3-chloro-4-fluorophenyl)(4-chlorophenyl)methanol Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

(3-chloro-4-fluorophenyl)(4-chlorophenyl)methanol Pricemore >>

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